![molecular formula C21H19ClN4O2S B2632568 N-(4-chlorophenyl)-2-((2-methyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)butanamide CAS No. 1185159-48-1](/img/structure/B2632568.png)
N-(4-chlorophenyl)-2-((2-methyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chlorophenyl)-2-((2-methyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)butanamide is a useful research compound. Its molecular formula is C21H19ClN4O2S and its molecular weight is 426.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
The compound N-(4-chlorophenyl)-2-((2-methyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)butanamide, part of the quinazolinone and imidazoquinazolinone families, has been studied for its potential in various biological activities. The synthesis of benzimidazo[1,2-c]quinazoline derivatives, including those related to the specified compound, has been a subject of interest due to their biologically active properties. These derivatives have shown promising results in antihypertensive activity, alpha 1-adrenoceptor antagonism, and anticancer activity among others (Ivachtchenko, Kovalenko, & Drushlyak, 2002).
Quinazoline derivatives, specifically 2,3-dihydroimidazo[1,2-c]quinazoline compounds, have been synthesized as potent and selective alpha 1-adrenoceptor antagonists, showing significant antihypertensive effects. These compounds, including variations with substituted phenylpiperazine side chains, exhibit high binding affinity for alpha 1-adrenoceptor and have been tested for their antihypertensive properties in vivo (Chern et al., 1993).
Further research into N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides has unveiled their synthesis and determination of structures through NMR, LC-MS, and EI-MS analysis. These compounds have demonstrated notable in vitro anticancer and antibacterial activity, with specific compounds showing selectivity towards non-small cell lung and CNS cancer cell lines (Berest et al., 2011).
Antitumor and Cytotoxic Evaluation
Quinazolinone-5-(4-chlorophenyl) 1, 3, 4-oxadiazole conjugates have been synthesized and tested for their cytotoxic effects against MCF-7 and HeLa cell lines. Specific compounds in this category have shown remarkable cytotoxic activity, suggesting the potential for these derivatives in cancer treatment strategies (Hassanzadeh et al., 2019).
properties
IUPAC Name |
N-(4-chlorophenyl)-2-[(2-methyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN4O2S/c1-3-17(19(27)24-14-10-8-13(22)9-11-14)29-21-25-16-7-5-4-6-15(16)18-23-12(2)20(28)26(18)21/h4-12,17H,3H2,1-2H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQXLAPLLTLPPGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC=C(C=C1)Cl)SC2=NC3=CC=CC=C3C4=NC(C(=O)N42)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.